Cas no 196-52-1 (Dibenzo[c,p]chrysene)

Dibenzo[c,p]chrysene structure
Dibenzo[c,p]chrysene structure
Product Name:Dibenzo[c,p]chrysene
CAS No:196-52-1
MF:C26H16
MW:328.405246734619
CID:197305
PubChem ID:6451344
Update Time:2025-04-19

Dibenzo[c,p]chrysene Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[c,p]chrysene
    • Dibenzo(c,p)chrysene
    • hexacyclo[16.8.0.02,11.03,8.012,17.019,24]hexacosa-1(18),2(11),3,5,7,9,12,14,16,19,21,23,25-tridecaene
    • 196-52-1
    • DTXSID60173264
    • Inchi: 1S/C26H16/c1-4-10-20-17(7-1)13-15-23-21-11-5-6-12-22(21)25-19-9-3-2-8-18(19)14-16-24(25)26(20)23/h1-16H
    • InChI Key: RJXPMUHZQGSTIM-UHFFFAOYSA-N
    • SMILES: C12C3C=CC=CC=3C=CC=1C1C=CC=CC=1C1=C3C=CC=CC3=CC=C21

Computed Properties

  • Exact Mass: 328.12528
  • Monoisotopic Mass: 328.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 0
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

Dibenzo[c,p]chrysene Related Literature

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